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Compound of Interest

Compound Name: 2,6-Difluoro-4-hydroxybenzonitrile

Cat. No.: B048942 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of 2,6-Difluoro-4-hydroxybenzonitrile, ensuring

laboratory safety and operational integrity.

Immediate Safety Information
Chemical Identifier: 2,6-Difluoro-4-hydroxybenzonitrile CAS Number: 123843-57-2

Synonyms: 4-Cyano-3,5-difluorophenol[1]

Hazard Summary: 2,6-Difluoro-4-hydroxybenzonitrile is a toxic compound that poses

significant health risks upon exposure. It is harmful if swallowed, inhaled, or in contact with

skin, and can cause serious skin and eye irritation.[1] Due to the presence of a nitrile group,

this compound should be handled with precautions similar to those for cyanide-containing

substances.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are critical to minimize

exposure and ensure personal safety when handling 2,6-Difluoro-4-hydroxybenzonitrile.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

While specific breakthrough

time data for 2,6-Difluoro-4-

hydroxybenzonitrile is not

readily available, it is

recommended to use nitrile

gloves. For extended contact,

double gloving is advised.

Always consult the glove

manufacturer's chemical

resistance data for specific

recommendations.

Eye and Face Protection Safety goggles or a face shield

Wear tightly fitting safety

goggles. A face shield should

be used when there is a risk of

splashing.

Skin and Body Protection
Laboratory coat and protective

clothing

A standard laboratory coat

should be worn. For

procedures with a higher risk

of exposure, chemical-resistant

coveralls are recommended.

Ensure clothing is flame-

resistant.

Respiratory Protection Respirator

Use in a well-ventilated area,

preferably within a chemical

fume hood. If there is a risk of

inhaling dust or aerosols, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 2,6-Difluoro-4-hydroxybenzonitrile is essential to maintain

a safe laboratory environment.
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Preparation

Handling

Post-Procedure

Designate a well-ventilated work area (fume hood).

Assemble all necessary equipment and reagents.

Put on all required Personal Protective Equipment.

Carefully weigh the solid compound.

Dissolve in the appropriate solvent.

Perform the chemical reaction.

Decontaminate all glassware and equipment.

Segregate and label all waste for disposal.

Remove PPE in the correct order to avoid contamination.

Wash hands thoroughly with soap and water.

Click to download full resolution via product page

Workflow for handling 2,6-Difluoro-4-hydroxybenzonitrile.
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Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Spill Response
In the case of a spill, follow these steps:

Evacuate: Immediately alert others in the vicinity and evacuate the area if the spill is large or

in a poorly ventilated space.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an absorbent material to contain the substance.[2][3]

Clean-up:

For powdered spills, carefully cover with a damp cloth or paper towels to avoid generating

dust.[4]

Gently sweep the material into a designated hazardous waste container.

Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: All materials used for cleanup must be disposed of as hazardous waste.

Exposure Response

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://ehs.cornell.edu/book/export/html/1097
https://www.safety.duke.edu/spill-response/instructions-cleaning-spills-powdered-hazardous-drugs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Instructions

Skin Contact

Immediately remove contaminated clothing.[5]

Wash the affected area thoroughly with soap

and copious amounts of water for at least 15

minutes.[5][6] Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, begin artificial respiration (do not use

mouth-to-mouth). Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
The disposal of 2,6-Difluoro-4-hydroxybenzonitrile and its associated waste must be handled

with extreme care to prevent environmental contamination and ensure regulatory compliance.

Waste Categorization:

Solid Waste: Unused or expired 2,6-Difluoro-4-hydroxybenzonitrile, contaminated lab

supplies (e.g., weigh paper, gloves, pipette tips).

Liquid Waste: Solutions containing 2,6-Difluoro-4-hydroxybenzonitrile and rinsate from

cleaning contaminated glassware.

Sharps Waste: Contaminated needles, syringes, or other sharp objects.
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Disposal Protocol:

Segregation: All waste streams must be segregated. As a halogenated organic compound, it

should be collected in a designated "Halogenated Organic Waste" container.[7] Do not mix

with non-halogenated waste.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "2,6-Difluoro-4-hydroxybenzonitrile".

Container Management:

Use appropriate, leak-proof, and sealed containers for waste collection.

Store waste containers in a designated, well-ventilated, and secondary containment area.

Empty Containers: Empty containers that held 2,6-Difluoro-4-hydroxybenzonitrile should

be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as

hazardous liquid waste.[7][8] After rinsing, the container can be disposed of as non-

hazardous waste, following institutional guidelines.[7]

Professional Disposal: All hazardous waste must be disposed of through a licensed

hazardous waste disposal service. Contact your institution's Environmental Health and

Safety (EHS) department to arrange for pickup.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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